Cas no 1339878-66-8 (1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1339878-66-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.23
• CID: 5070725
• PubChem ID: 63810750
• Update Time: 2025-05-27

1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopentylmethyl)pyrimidine-2,4(1H,3H)-dione
• AKOS013122972
• F76053
• 1339878-66-8
• 1-(cyclopentylmethyl)pyrimidine-2,4-dione
• 1-(cyclopentylmethyl)-3H-pyrimidine-2,4-dione
• BS-48851
• 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H14N2O2/c13-9-5-6-12(10(14)11-9)7-8-3-1-2-4-8/h5-6,8H,1-4,7H2,(H,11,13,14)
• InChI Key： DADCIZIRENCZCB-UHFFFAOYSA-N
• SMILES： C1CCC(CN2C=CC(NC2=O)=O)C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1339878-66-8)

1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1339878-66-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique tetrahydropyrimidine-2,4-dione core and cyclopentylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving cyclopentylmethylamine and ethyl cyanoacetate as key starting materials, followed by cyclization and purification steps. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological targets. A recent preclinical study demonstrated its efficacy in inhibiting the activity of certain enzymes involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in animal models, with results indicating favorable absorption and distribution properties.

In the context of drug development, 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been explored as a scaffold for designing novel analogs with enhanced therapeutic effects. Structure-activity relationship (SAR) studies have identified key modifications that can improve its binding affinity and selectivity for target proteins. These findings have been documented in a 2024 patent application, highlighting the compound's potential as a lead candidate for further optimization.

Despite these advancements, challenges remain in translating the preclinical findings into clinical applications. Issues such as toxicity profiles, long-term safety, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives, paving the way for new therapeutic options in the coming years.

In conclusion, 1-(cyclopentylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1339878-66-8) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and pharmacological properties warrant further investigation to fully unlock its therapeutic potential. Continued research and development efforts will be crucial in determining its viability as a drug candidate and its eventual impact on patient care.